3-bromo-2-methanesulfonylbenzoic acid
Overview
Description
3-bromo-2-methanesulfonylbenzoic acid is a useful research compound. Its molecular formula is C8H7BrO4S and its molecular weight is 279.1. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis of 3-bromo-2-methanesulfonylbenzoic acid can be achieved through a multi-step reaction pathway starting from commercially available starting materials.", "Starting Materials": [ "2-methanesulfonylbenzoic acid", "sodium bromide", "phosphorus tribromide", "acetic anhydride", "sodium hydroxide", "water", "ethyl acetate" ], "Reaction": [ "Step 1: Conversion of 2-methanesulfonylbenzoic acid to 3-bromo-2-methanesulfonylbenzoic acid", "a. Dissolve 2-methanesulfonylbenzoic acid in dry ethyl acetate", "b. Add phosphorus tribromide dropwise to the solution while stirring at room temperature", "c. Heat the reaction mixture to reflux for 2 hours", "d. Cool the reaction mixture to room temperature and add water slowly with stirring", "e. Extract the product with ethyl acetate and dry over anhydrous sodium sulfate", "f. Concentrate the solution under reduced pressure to obtain 3-bromo-2-methanesulfonylbenzoic acid as a white solid", "Step 2: Conversion of 3-bromo-2-methanesulfonylbenzoic acid to its acyl chloride derivative", "a. Dissolve 3-bromo-2-methanesulfonylbenzoic acid in dry dichloromethane", "b. Add thionyl chloride dropwise to the solution while stirring at room temperature", "c. Heat the reaction mixture to reflux for 2 hours", "d. Cool the reaction mixture to room temperature and evaporate the solvent under reduced pressure", "e. Dissolve the residue in dry dichloromethane and wash with saturated sodium bicarbonate solution", "f. Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure to obtain the acyl chloride derivative of 3-bromo-2-methanesulfonylbenzoic acid", "Step 3: Conversion of the acyl chloride derivative to 3-bromo-2-methanesulfonylbenzoic acid", "a. Dissolve the acyl chloride derivative in dry dichloromethane", "b. Add a solution of sodium hydroxide in water dropwise to the solution while stirring at room temperature", "c. Extract the product with dichloromethane and dry over anhydrous sodium sulfate", "d. Concentrate the solution under reduced pressure to obtain 3-bromo-2-methanesulfonylbenzoic acid as a white solid" ] } | |
CAS No. |
2742653-75-2 |
Molecular Formula |
C8H7BrO4S |
Molecular Weight |
279.1 |
Purity |
95 |
Origin of Product |
United States |
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